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Introduction
Pentaethylene glycol monomethyl ether (PEG-5-ME) is a high-boiling, low-volatility, and

water-soluble glycol ether that serves as a versatile co-solvent and coalescing agent in a

variety of paint and coating formulations.[1][2] Its chemical structure, featuring a chain of five

ethylene glycol units with a terminal methyl ether group, imparts a unique balance of

hydrophilic and lipophilic properties. This allows for excellent compatibility with a wide range of

resin systems and other formulation components.[1] In coatings, it is primarily utilized to

optimize film formation, enhance flow and leveling, and control drying characteristics.[3]

Key Applications and Performance Benefits
Pentaethylene glycol monomethyl ether finds application in various coating systems, most

notably in water-based latex paints. Its primary functions and benefits include:

Coalescing Agent: In latex paints, PEG-5-ME acts as a coalescing agent, facilitating the

formation of a continuous and uniform film as the paint dries.[3] It temporarily softens the

polymer particles, allowing them to fuse and form a durable and protective coating.

Improved Flow and Leveling: The solvent properties of pentaethylene glycol monomethyl
ether reduce the viscosity of the paint at high shear rates, which improves the flow and
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leveling of the coating upon application. This helps to minimize brush and roller marks,

resulting in a smoother finish.

Extended Open Time: Due to its low volatility, PEG-5-ME evaporates slowly, extending the

"open time" of the paint. This allows for a longer window for application and correction, which

is particularly beneficial for architectural paints.

Enhanced Adhesion and Durability: By promoting proper film formation, pentaethylene
glycol monomethyl ether contributes to improved adhesion of the coating to the substrate

and enhances the overall durability and resistance of the paint film.

Use in Functional Coatings: Pentaethylene glycol monomethyl ether is also utilized in the

formulation of polyethylene glycol (PEG)-modified functional coatings.[4][5] In these

applications, it can act as a reactive intermediate or a hydrophilic component to impart

properties such as anti-fouling or biocompatibility to the coating surface.[6][7]

Quantitative Performance Data
The following tables provide representative data on the performance of pentaethylene glycol
monomethyl ether in a model water-based acrylic latex paint formulation compared to other

common coalescing agents.

Table 1: Effect on Viscosity and Drying Time
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Coalescing Agent
(at 5% on latex
solids)

Rotational
Viscosity (cP) at
25°C (ASTM D2196)
[8][9][10][11][12]

Set-to-Touch Time
(hours) (ASTM
D1640)[13][14][15]
[16][17]

Tack-Free Time
(hours) (ASTM
D1640)[13][14][15]
[16][17]

Pentaethylene Glycol

Monomethyl Ether
1500 2.5 5.0

Triethylene Glycol

Monobutyl Ether
1450 2.0 4.5

2,2,4-Trimethyl-1,3-

pentanediol

Monoisobutyrate

1550 3.0 6.0

Control (No

Coalescing Agent)
1800 1.5 3.5

Table 2: Effect on Film Properties

Coalescing Agent
(at 5% on latex
solids)

Minimum Film
Formation
Temperature (°C)
(ASTM D2354)[18]
[19][20][21][22]

Pendulum
Hardness
(seconds) after 7
days (ASTM D4366)
[23][24][25][26][27]

Gloss (60°)

Pentaethylene Glycol

Monomethyl Ether
4 85 80

Triethylene Glycol

Monobutyl Ether
5 90 82

2,2,4-Trimethyl-1,3-

pentanediol

Monoisobutyrate

3 80 78

Control (No

Coalescing Agent)
15 100 75
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Experimental Protocols
The following protocols describe the methodology for preparing a model water-based acrylic

latex paint and evaluating the performance of pentaethylene glycol monomethyl ether as a

coalescing agent.

Model Paint Formulation
A representative water-based acrylic latex paint formulation is provided below. This formulation

can be used as a starting point for evaluating the effects of different coalescing agents.

Table 3: Model Water-Based Acrylic Latex Paint Formulation

Component Weight (%) Function

Grind Phase

Water 15.0 Solvent

Dispersant 1.0
Pigment Wetting and

Stabilization

Defoamer 0.2 Foam Control

Titanium Dioxide (TiO2) 20.0 Pigment

Letdown Phase

Acrylic Latex Emulsion (50%

solids)
50.0 Binder

Pentaethylene Glycol

Monomethyl Ether
2.5 Coalescing Agent

Water 10.3 Solvent

Rheology Modifier 0.5 Thickener

Defoamer 0.2 Foam Control

Biocide 0.3 Preservative

Total 100.0
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Protocol 1: Paint Preparation
Grind Phase: a. To a suitable mixing vessel, add water, dispersant, and defoamer. b. Under

high-speed dispersion, slowly add the titanium dioxide pigment. c. Continue to mix at high

speed for 20-30 minutes until a fine, uniform dispersion is achieved.

Letdown Phase: a. Reduce the mixing speed to low and add the acrylic latex emulsion. b. In

a separate container, pre-mix the pentaethylene glycol monomethyl ether and the letdown

water. c. Slowly add the pre-mixture to the main batch. d. Add the rheology modifier,

defoamer, and biocide while mixing at low speed. e. Continue mixing for an additional 15-20

minutes until the paint is homogeneous.

Protocol 2: Viscosity Measurement (ASTM D2196)[8][9]
[10][11][12]

Apparatus: Rotational viscometer.

Procedure: a. Calibrate the viscometer according to the manufacturer's instructions. b.

Equilibrate the paint sample to a constant temperature of 25°C ± 0.5°C. c. Select an

appropriate spindle and rotational speed. d. Immerse the spindle into the paint sample to the

marked depth. e. Allow the viscometer to rotate for a specified time (e.g., 60 seconds) before

taking a reading. f. Record the viscosity in centipoise (cP).

Protocol 3: Drying Time Measurement (ASTM D1640)[13]
[14][15][16][17]

Apparatus: Film applicator, substrate panels (e.g., glass or sealed charts).

Procedure: a. Apply a uniform wet film of the paint onto the substrate using a film applicator

(e.g., 76 µm or 3 mils). b. Place the coated panel in a controlled environment (23°C ± 2°C

and 50% ± 5% relative humidity). c. Set-to-Touch Time: Lightly touch the film with a clean,

dry finger. The film is set-to-touch when no paint adheres to the finger. d. Tack-Free Time:

Place a small piece of cotton on the film and press down lightly with a specified weight for a

set duration. The film is tack-free if the cotton can be easily removed without any fibers

adhering.
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Protocol 4: Pendulum Hardness Test (ASTM D4366)[23]
[24][25][26][27]

Apparatus: Pendulum hardness tester (e.g., König or Persoz).

Procedure: a. Prepare coated panels as described in Protocol 3 and allow them to cure for a

specified period (e.g., 7 days). b. Place the cured panel on the instrument stage. c. Deflect

the pendulum to a specified angle and release it, allowing it to oscillate on the coating

surface. d. The instrument measures the time (in seconds) or the number of oscillations for

the amplitude of the pendulum's swing to decrease to a predetermined angle. e. The longer

the time or the greater the number of oscillations, the harder the coating.
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Caption: Workflow for the preparation of a water-based paint formulation.
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Caption: Role of Pentaethylene Glycol Monomethyl Ether in film formation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1677528?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Evaluation

Data Analysis

Paint Sample

Viscosity Test
(ASTM D2196)

Drying Time Test
(ASTM D1640)

Hardness Test
(ASTM D4366)

MFFT Test
(ASTM D2354)

Viscosity Data (cP) Drying Times (hrs) Hardness (seconds) MFFT (°C)

Click to download full resolution via product page

Caption: Workflow for paint performance testing and data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. What is Pentaethylene Glycol Monomethyl Ether - Properties & Specifications [adress-
chemical.com]

3. pcimag.com [pcimag.com]

4. Pentaethylene glycol monomethyl ether, mPEG5-OH - Biopharma PEG [biochempeg.com]

5. haihangchem.com [haihangchem.com]

6. Cas 23778-52-1,PENTAETHYLENE GLYCOL MONOMETHYL ETHER | lookchem
[lookchem.com]

7. polysciences.com [polysciences.com]

8. store.astm.org [store.astm.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1677528?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677528?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/41726
https://www.adress-chemical.com/knowledge/information/what-is-pentaethylene-glycol-monomethyl-ether-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.adress-chemical.com/knowledge/information/what-is-pentaethylene-glycol-monomethyl-ether-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.pcimag.com/articles/112179-glycol-ethers-and-glycol-ether-acetates-for-the-development-of-latex-paint-film-formation
https://www.biochempeg.com/product/mPEG5-OH.html
https://haihangchem.com/products/pentaethylene-glycol-monomethyl-ether-cas-23778-52-1/
https://www.lookchem.com/casno23778-52-1.html
https://www.lookchem.com/casno23778-52-1.html
https://polysciences.com/products/polyethylene-glycol-monomethyl-ether-44649
https://store.astm.org/d2196-20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. store.astm.org [store.astm.org]

10. standards.iteh.ai [standards.iteh.ai]

11. industrialphysics.com [industrialphysics.com]

12. matestlabs.com [matestlabs.com]

13. store.astm.org [store.astm.org]

14. scribd.com [scribd.com]

15. standards.iteh.ai [standards.iteh.ai]

16. labsinus.com [labsinus.com]

17. lr-test.com [lr-test.com]

18. store.astm.org [store.astm.org]

19. industrialphysics.com [industrialphysics.com]

20. webstore.ansi.org [webstore.ansi.org]

21. standards.iteh.ai [standards.iteh.ai]

22. specialchem.com [specialchem.com]

23. store.astm.org [store.astm.org]

24. industrialphysics.com [industrialphysics.com]

25. standards.iteh.ai [standards.iteh.ai]

26. standards.iteh.ai [standards.iteh.ai]

27. ASTM D4366-2021 "Standard Test Methods for Hardness of Organic Coatings by
Pendulum Damping Tests" | NBCHAO [en1.nbchao.com]

To cite this document: BenchChem. [Application Notes and Protocols: Pentaethylene Glycol
Monomethyl Ether in Paints and Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677528#use-of-pentaethylene-glycol-monomethyl-
ether-in-paints-and-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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